Cas no 1804867-84-2 (2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804867-84-2
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4890441
• Update Time: 2025-07-21

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)5-4(8(11,12)13)1-3(2-15)7(16)14-5/h1-2,6H,(H,14,16)
• InChI Key： VVDIKULRZQQJCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(NC=1C(F)F)=O)(F)F

Computed Properties

• Exact Mass: 241.016
• Monoisotopic Mass: 241.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804867-84-2)

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by its CAS number 1804867-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, characterized by its unique structural features, including a difluoromethyl group at the 2-position, a hydroxy group at the 6-position, and a trifluoromethyl group at the 3-position. The presence of an aldehyde functionality at the 5-position further enhances its reactivity and potential utility in synthetic chemistry.

The significance of this compound lies in its structural complexity and the potential biological activities it may exhibit. Pyridine derivatives are widely recognized for their role in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the molecular structure, particularly in the form of difluoromethyl and trifluoromethyl groups, is a common strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. Studies have indicated that the presence of fluorinated substituents can modulate electronic properties, thereby influencing interactions with biological targets. For instance, the difluoromethyl group is known to enhance lipophilicity and reduce susceptibility to metabolic degradation, while the trifluoromethyl group often increases binding affinity by improving hydrophobic interactions.

The aldehyde moiety in 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde serves as a versatile handle for further functionalization. Aldehydes are reactive intermediates that can undergo various transformations, including condensation reactions with amines to form Schiff bases, reduction to primary alcohols, or oxidation to carboxylic acids. These reactions make it a valuable building block for synthesizing more complex molecules with tailored biological activities.

In the context of current research, this compound has been explored for its potential applications in the development of novel therapeutic agents. Pyridine-based scaffolds are prevalent in many approved drugs due to their favorable pharmacokinetic properties and ability to engage with diverse biological pathways. The specific arrangement of substituents in 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde suggests that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer, inflammation, or infectious disorders.

One notable area of investigation has been its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. The structural features of this compound make it a promising candidate for designing inhibitors that target specific kinases by modulating their activity through competitive or non-competitive binding mechanisms.

Additionally, the hydroxyl group at the 6-position provides an opportunity for further derivatization, allowing researchers to explore different functional groups that might enhance specific biological activities. For example, etherification or esterification of this hydroxyl group could yield derivatives with improved solubility or targeted delivery properties.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires careful control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in facilitating such transformations with high selectivity and yield.

Recent publications have highlighted the use of transition metal-catalyzed cross-coupling reactions as efficient strategies for constructing complex pyridine derivatives. These reactions often employ palladium or copper catalysts to facilitate bond-forming steps between fluorinated precursors and other reactive fragments. Such approaches have enabled the rapid assembly of intricate molecular architectures while maintaining high functional group tolerance.

The potential applications of this compound extend beyond drug development into materials science and agrochemicals. Fluorinated pyridines are known for their stability under various environmental conditions, making them suitable candidates for use in advanced materials such as liquid crystals or organic semiconductors. Furthermore, their bioisosteric properties with respect to other heterocyclic compounds suggest applications in crop protection agents where similar structural motifs are prevalent.

In conclusion,2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804867-84-2) represents a structurally intriguing compound with significant potential across multiple domains of chemical research. Its unique combination of fluorinated substituents and functional groups positions it as a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new synthetic strategies and applications for such compounds,this molecule is likely to remain at the forefront of pharmaceutical innovation.